1,5-Dicaffeoylquinic Acid: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Biological Activity
1,5-Dicaffeoylquinic Acid: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,5-Dicaffeoylquinic acid (1,5-DCQA) is a prominent member of the dicaffeoylquinic acid class of phenolic compounds, which are esters of caffeic acid and quinic acid. Exhibiting a range of potent biological activities, including neuroprotective, antioxidant, and anti-inflammatory effects, 1,5-DCQA has garnered significant interest within the scientific and pharmaceutical communities. This technical guide provides an in-depth overview of the natural sources and distribution of 1,5-DCQA, detailed experimental protocols for its analysis, and an exploration of the key signaling pathways it modulates. All quantitative data has been summarized into structured tables for comparative analysis, and complex biological and experimental processes are visualized through detailed diagrams.
Natural Sources and Distribution of 1,5-Dicaffeoylquinic Acid
1,5-Dicaffeoylquinic acid is widely distributed throughout the plant kingdom, with notable concentrations found in a variety of medicinal and edible plants. The Asteraceae family, in particular, is a rich source of this compound.
Key Natural Sources:
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Artichoke (Cynara scolymus and Cynara cardunculus): The leaves, heads, and pomace of the artichoke are significant sources of 1,5-DCQA. It is often one of the most abundant hydroxycinnamic acids in this plant.[1]
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Sweet Potato (Ipomoea batatas): The leaves of the sweet potato plant contain notable quantities of 1,5-DCQA, with concentrations varying between different cultivars.[2][3][4][5][6]
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Echinacea Species: Various parts of the Echinacea plant, a popular medicinal herb, are known to contain 1,5-DCQA.[7][8][9][10][11]
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Honeysuckle (Lonicera japonica and Lonicera macranthoides): The flower buds of these species are traditional medicinal components that contain 1,5-DCQA.[12][13][14][15][16]* Other Documented Sources: 1,5-DCQA has also been identified in Aster scaber, Saussurea involucrata, Arnica montana, Chrysanthemum indicum, Arctium lappa (burdock), coffee (Coffea sp.), Ainsliaea acerifolia, Espeletia barclayana, Duhaldea nervosa, Carthamus sp., Stevia rebaudiana, Melanoselinum decipiens, and Monizia edulis.
The distribution of 1,5-DCQA within a plant can vary significantly between different organs, such as the leaves, stems, roots, and flowers. Environmental factors and the plant's developmental stage can also influence its concentration.
Quantitative Distribution of 1,5-Dicaffeoylquinic Acid in Various Plant Sources
The following tables summarize the quantitative data for 1,5-DCQA content in several well-documented natural sources. It is important to note that concentrations can vary based on the specific cultivar, growing conditions, and analytical methods used.
| Plant Source | Plant Part | Concentration of 1,5-Dicaffeoylquinic Acid | Reference |
| Artichoke (Cynara cardunculus var. scolymus) | Leaves | 14.3 ± 0.4 mg/100g of Dry Matter | [1] |
| Floral Stem | 7.5 ± 1.1 mg/100g of Dry Matter | [1] | |
| Receptacle with Inner Bract | 1.6 ± 0.2 mg/100g of Dry Matter | [1] | |
| Outer Bracts | 0.8 ± 0.0 mg/100g of Dry Matter | [1] | |
| Artichoke (Cynara cardunculus) | Leaves | 21% of total caffeoylquinic acids | [17] |
| Sweet Potato (Ipomoea batatas) | Leaves | Concentrations vary significantly among cultivars. For example, the 'Bophelo' cultivar showed high levels of several dicaffeoylquinic acid isomers. | [5] |
| Arctium lappa (Burdock) | Root | Present, but quantitative data for the 1,5-isomer is not specified in the provided search results. Dicaffeoylquinic acids are noted as major polyphenolic components. | [18] |
Experimental Protocols
The accurate extraction and quantification of 1,5-Dicaffeoylquinic acid are crucial for research and quality control. High-Performance Liquid Chromatography (HPLC) coupled with various detectors is the most common analytical technique.
Protocol 1: Extraction of 1,5-Dicaffeoylquinic Acid from Plant Material
This protocol provides a general method for the extraction of 1,5-DCQA from dried plant samples.
Materials:
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Dried and powdered plant material
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Water
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Ultrasonic bath
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Centrifuge
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Syringe filters (0.45 µm)
Procedure:
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Sample Preparation: Weigh approximately 1 gram of the finely powdered plant material.
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Extraction: Add 20 mL of 80% aqueous methanol to the sample.
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Sonication: Sonicate the mixture for 30 minutes to facilitate cell wall disruption and enhance extraction efficiency.
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Shaking: Place the mixture on a shaker for 1 hour at room temperature.
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Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes to pellet solid debris.
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Collection and Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC analysis.
Protocol 2: Quantification of 1,5-Dicaffeoylquinic Acid using HPLC-DAD
This protocol outlines a typical HPLC with Diode Array Detection (DAD) method for the quantification of 1,5-DCQA.
Instrumentation:
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HPLC system with a binary pump, autosampler, column oven, and DAD detector.
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Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).
Chromatographic Conditions:
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Mobile Phase A: 0.1% Formic acid in water
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Mobile Phase B: Acetonitrile
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Gradient Elution:
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0-5 min: 10% B
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5-20 min: 10-25% B
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20-30 min: 25-50% B
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30-35 min: 50-10% B
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35-40 min: 10% B (re-equilibration)
-
-
Flow Rate: 1.0 mL/min
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Column Temperature: 30°C
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Injection Volume: 10 µL
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Detection Wavelength: 330 nm
Quantification:
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Prepare a series of standard solutions of 1,5-DCQA of known concentrations.
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Generate a calibration curve by plotting the peak area against the concentration of the standards.
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Determine the concentration of 1,5-DCQA in the plant extracts by interpolating their peak areas on the calibration curve.
Signaling Pathways and Biological Activity
1,5-Dicaffeoylquinic acid exerts its biological effects by modulating key intracellular signaling pathways, primarily the PI3K/Akt and Nrf2 pathways. These pathways are central to cellular processes such as survival, proliferation, and the response to oxidative stress.
PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival and apoptosis. 1,5-DCQA has been shown to activate this pathway, leading to neuroprotective effects.
Mechanism of Action:
1,5-DCQA can stimulate the phosphorylation of Tyrosine kinase A (Trk A), a receptor tyrosine kinase. [19]This activation leads to the downstream phosphorylation and activation of PI3K. Activated PI3K then phosphorylates and activates Akt (also known as Protein Kinase B). Activated Akt, in turn, phosphorylates and inactivates Glycogen Synthase Kinase 3β (GSK3β). The inactivation of GSK3β contributes to the modulation of the Bcl-2/Bax protein ratio, favoring cell survival by inhibiting apoptosis. [19]
References
- 1. cabidigitallibrary.org [cabidigitallibrary.org]
- 2. researchgate.net [researchgate.net]
- 3. Comparison of Caffeoylquinic Acids and Functional Properties of Domestic Sweet Potato (Ipomoea batatas (L.) Lam.) Storage Roots with Established Overseas Varieties - PMC [pmc.ncbi.nlm.nih.gov]
- 4. ars.usda.gov [ars.usda.gov]
- 5. frontiersin.org [frontiersin.org]
- 6. mdpi.com [mdpi.com]
- 7. Echinacea purpurea (L.) Moench: Chemical Characterization and Bioactivity of Its Extracts and Fractions - PMC [pmc.ncbi.nlm.nih.gov]
- 8. phcogrev.com [phcogrev.com]
- 9. Echinacea purpurea: Pharmacology, phytochemistry and analysis methods - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Echinacea purpurea: Pharmacology, phytochemistry and analysis methods - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Phytochemical Characterization of Purple Coneflower Roots (Echinacea purpurea (L.) Moench.) and Their Extracts | MDPI [mdpi.com]
- 12. Constituents from Lonicera japonica - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. e3s-conferences.org [e3s-conferences.org]
- 15. researchgate.net [researchgate.net]
- 16. Glucosylated caffeoylquinic acid derivatives from the flower buds of Lonicera japonica - PMC [pmc.ncbi.nlm.nih.gov]
- 17. iris.unica.it [iris.unica.it]
- 18. researchgate.net [researchgate.net]
- 19. 1,5-dicaffeoylquinic acid protects primary neurons from amyloid β 1-42-induced apoptosis via PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
